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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849 Get Quote

When working with the ERK1/2 inhibitor CC-90003, researchers, scientists, and drug

development professionals must adhere to stringent safety protocols to minimize exposure and

ensure a safe laboratory environment. Although a specific Material Safety Data Sheet (MSDS)

for CC-90003 is not publicly available, its classification as a potent, hazardous, and potentially

cytotoxic compound necessitates handling with the utmost care, following established

guidelines for cytotoxic agents.

Personal Protective Equipment (PPE)
The primary defense against exposure to hazardous chemicals like CC-90003 is the consistent

and correct use of Personal Protective Equipment (PPE). Different laboratory activities

involving this compound require varying levels of protection.
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Activity Required PPE

Compound Reconstitution and Dilution

Double chemotherapy gloves, disposable gown,

safety glasses with side shields or splash

goggles, and a fit-tested N95 respirator or

higher. Work should be performed in a certified

chemical fume hood or biological safety cabinet.

In Vitro / In Vivo Dosing

Double chemotherapy gloves, disposable gown,

and safety glasses. For procedures with a risk of

aerosol generation, a fit-tested N95 respirator is

recommended.

Waste Disposal
Double chemotherapy gloves, disposable gown,

and safety glasses.

Spill Cleanup

Chemical-resistant outer gloves, chemotherapy

inner gloves, disposable gown, safety goggles,

and a fit-tested N95 or powdered air-purifying

respirator (PAPR).

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risk during the handling of CC-90003. The

following workflow outlines the key steps and safety precautions.
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Preparation

Handling (in a certified hood)

Post-Handling

Review MSDS & SOPs

Assemble all necessary materials

Don appropriate PPE

Reconstitute/aliquot CC-90003

Proceed to handling

Label all containers clearly

Perform experimental procedures

Decontaminate work surfaces

Complete experiment

Segregate and dispose of waste

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of CC-90003.
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Disposal Plan
Proper disposal of CC-90003 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection:

Sharps: All needles, syringes, and other sharp objects contaminated with CC-90003 must be

placed directly into a designated, puncture-resistant, and clearly labeled cytotoxic sharps

container.

Solid Waste: Non-sharp contaminated items such as gloves, gowns, bench paper, and vials

should be collected in a dedicated, leak-proof, and clearly labeled cytotoxic waste container.

[1] This waste should be double-bagged in thick, yellow or purple cytotoxic waste bags.[2]

Liquid Waste: Unused solutions of CC-90003 and contaminated liquid waste should be

collected in a designated, sealed, and clearly labeled hazardous waste container. The

specific type of container should be compatible with the solvent used (e.g., DMSO).

Disposal Procedures:

All waste generated from the handling of CC-90003 is considered hazardous or cytotoxic

waste.[2][3] Disposal must be carried out in accordance with institutional, local, and national

regulations for hazardous chemical waste.[3] This typically involves incineration at a licensed

hazardous waste facility. Under no circumstances should this waste be disposed of in general

laboratory trash or down the drain. All personnel involved in waste handling and disposal must

be trained on the specific procedures for cytotoxic agents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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